Cas no 63538-05-6 (Phenylmaltotrioside)

• Product Name: Phenylmaltotrioside
• CAS No: 63538-05-6
• MF: C₂₄H₃₆O₁₆
• MW: 580.533049583435
• CID: 960428
• Update Time: 2023-08-02

Phenylmaltotrioside Chemical and Physical Properties

Names and Identifiers

• phenylmaltotrioside
• Phenyl-beta-maltotrioside
• Phenyl hexopyranosyl-(1->4)hexopyranosyl-(1->4)hexopyranoside
• beta-D-Glucopyranoside, phenyl O-alpha-D-glucopyranosyl-(1-4)-O-alpha-D-glucopyranosyl-(1-4)-
• Phenylmaltotrioside

• Inchi： 1S/C24H36O16/c25-6-10-13(28)14(29)17(32)23(36-10)39-21-12(8-27)38-24(19(34)16(21)31)40-20-11(7-26)37-22(18(33)15(20)30)35-9-4-2-1-3-5-9/h1-5,10-34H,6-8H2/t10-,11-,12-,13-,14+,15-,16-,17-,18-,19-,20-,21-,22-,23-,24+/m1/s1
• InChI Key： QWNCOASHVFFDRG-HIUMSLFHSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O)O)O[C@@H]1[C@@H](CO)O[C@H]([C@@H]([C@H]1O)O)OC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 40
• Rotatable Bond Count: 9
• Complexity: 771
• XLogP3: -5.2
• Topological Polar Surface Area: 258